2-(7-(2,4-dimethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[7-(2,4-dimethylphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C24H24N4O2S/c1-14-5-8-18(9-6-14)12-25-20(29)13-28-24(30)22-23(31-17(4)26-22)21(27-28)19-10-7-15(2)11-16(19)3/h5-11H,12-13H2,1-4H3,(H,25,29)
• InChI Key: ULSJKKQCXHRXCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=C(C(=N2)C4=C(C=C(C=C4)C)C)SC(=N3)C
• Molecular Formula: C24H24N4O2S
• Molecular Weight: 432.5 g/mol

Description

The compound “2-(7-(2,4-dimethylphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide” is a complex organic molecule. It is related to a class of compounds known as imidazo[1,2-b]pyrimido[4,5-d]pyridazin-5(6H)-ones.

Scientific Research Applications

Antioxidant Activity

Compounds with similar structural frameworks, particularly those incorporating the benzothiazine and acetamide groups, have been synthesized and evaluated for their antioxidant activities. For example, a study on N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides showed that these molecules possess moderate to significant radical scavenging activity, suggesting their potential utility in combating oxidative stress-related disorders (Ahmad et al., 2012).

Antimicrobial Activity

Several derivatives related to the query compound have demonstrated promising antimicrobial properties. For instance, novel 1,4-benzothiazine derivatives synthesized and tested for their antibacterial activities showed convincing activities against Gram-positive bacteria, highlighting the potential of such compounds in developing new antimicrobial agents (Dabholkar & Gavande, 2016).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research into benzothiazolinone acetamide analogs has explored their spectroscopic properties, quantum mechanical studies, and interactions with proteins like Cyclooxygenase 1 (COX1). Furthermore, their potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency and free energy of electron injection has been studied, pointing towards applications in renewable energy technologies (Mary et al., 2020).

Anticancer Activity

Compounds bearing the benzothiazole moiety and related structural elements have been synthesized and evaluated for their potential antitumor activities. For example, novel 4-thiazolidinones containing the benzothiazole group were screened, and some demonstrated anticancer activity against various cancer cell lines, suggesting the potential of such compounds in cancer therapy (Havrylyuk et al., 2010).

Mechanism of Action

Target of Action

The primary target of this compound is the Receptor Interacting Serine/Threonine Kinase 1 (RIPK1) . RIPK1 is a crucial regulator in the necroptotic cell death signaling pathway and is considered an attractive therapeutic target for treating various inflammatory diseases .

Mode of Action

The compound acts as a RIPK1 inhibitor . It exhibits good RIPK1 kinase inhibitory activity with an IC50 value of 59.8 nM, demonstrating higher binding affinity for RIPK1 compared to other necroptotic regulatory kinases .

Biochemical Pathways

The compound effectively blocks TNFα-induced necroptosis in human and mouse cells (EC50 = 1.06–4.58 nM) and inhibits the phosphorylation of the RIPK1/RIPK3/MLKL pathway induced by TSZ .

Pharmacokinetics

In liver microsome studies, the compound showed a clearance rate of 18.40 mL/min/g and a half-life of 75.33 minutes . It demonstrated acceptable pharmacokinetic characteristics with an oral bioavailability of 59.55% .

Result of Action

The compound’s action results in the effective inhibition of necroptosis, a form of programmed cell death . This inhibition can protect cells from inflammation-induced damage.